Cas no 125697-91-8 (Lavendustin B)

• Product Name: Lavendustin B
• CAS No: 125697-91-8
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 165616
• PubChem ID: 3895
• Update Time: 2025-09-17

Lavendustin B Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• Lavendustin B
• 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
• N,N-BIS(2'-HYDROXYBENZYL)-3-AMINOSALICYLIC ACID
• 5-AMINO-(N,N'-BIS-2-HYDROXYBENZYL)SALICYLIC ACID
• 2-Hydroxy-5-[bis(2-hydroxybenzyl)amino]benzoic acid
• 5-[Bis[(2-hydroxyphenyl)Methyl]aMino]-2-hydroxy-benzoic Acid
• Benzoic acid, 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
• 125697-91-8
• HSCI1_000118
• J-005264
• BCP20779
• HY-108935
• SCHEMBL13228056
• Q27268819
• N17046
• SR-05000002160
• FT-0627735
• BDBM50025606
• CHEBI:213920
• CS-0032024
• Tert-butyl4-(hydroxyimino)piperidine-1-carboxylate
• Benzoic acid, 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• NCGC00163670-01
• AKOS030239802
• 5-(Bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
• SMP2_000233
• BS-49228
• SR-05000002160-2
• CHEMBL485258
• L0312
• BRD-K33781562-001-02-7
• 7T53EGQ52Z
• DTXSID40154854
• 5-(bis(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid
• UNII-7T53EGQ52Z
• CCG-208626
• lavendustin B?
• 5-{bis[(2-hydroxyphenyl)methyl]amino}-2-hydroxybenzoate
• DA-74914
• GLXC-10652
• DTXCID1077345
• 5-(bis((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoate

• Inchi： 1S/C21H19NO5/c23-18-7-3-1-5-14(18)12-22(13-15-6-2-4-8-19(15)24)16-9-10-20(25)17(11-16)21(26)27/h1-11,23-25H,12-13H2,(H,26,27)
• InChI Key： RTYOLBQXFXYMKY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CN(C1C=CC(=C(C(=O)O)C=1)O)CC1C=CC=CC=1O

Computed Properties

• Exact Mass: 365.12600
• Monoisotopic Mass: 365.126323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 4
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Powder
• Density: 1.423
• Melting Point: 140-144°C
• Boiling Point: 671.1 °C at 760 mmHg
• Flash Point: 359.7 °C
• Refractive Index: 1.726
• PSA: 101.23000
• LogP: 3.70840
• Sensitiveness: Light Sensitive
• Solubility: Not available

Lavendustin B Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines